Cas no 1613724-41-6 (Behenyl Arachidonate)

• Product Name: Behenyl Arachidonate
• CAS No: 1613724-41-6
• MF: C₄₂H₇₆O₂
• MW: 613.051653862
• CID: 5092399
• Update Time: 2025-06-08

Behenyl Arachidonate Chemical and Physical Properties

Names and Identifiers

• Docosyl (5Z,8Z,11Z,14Z)-5,8,11,14-eicosatetraenoate
• 5,8,11,14-Eicosatetraenoic acid, docosyl ester, (5Z,8Z,11Z,14Z)-
• Behenyl Arachidonate

• Inchi： 1S/C42H76O2/c1-3-5-7-9-11-13-15-17-19-21-22-23-25-27-29-31-33-35-37-39-41-44-42(43)40-38-36-34-32-30-28-26-24-20-18-16-14-12-10-8-6-4-2/h12,14,18,20,26,28,32,34H,3-11,13,15-17,19,21-25,27,29-31,33,35-41H2,1-2H3/b14-12-,20-18-,28-26-,34-32-
• InChI Key： IAYKYXSBKLGMJZ-BHBANYMDSA-N
• SMILES： C(OCCCCCCCCCCCCCCCCCCCCCC)(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC

Experimental Properties

• Density: 0.876±0.06 g/cm3(Predicted)
• Boiling Point: 655.2±44.0 °C(Predicted)

Additional information on Behenyl Arachidonate

Research Brief on Behenyl Arachidonate (1613724-41-6): Recent Advances and Applications in Chemical Biology and Medicine

Behenyl Arachidonate (CAS: 1613724-41-6) is a synthetic ester derived from behenyl alcohol and arachidonic acid, which has garnered significant attention in the field of chemical biology and medicine due to its unique physicochemical properties and potential therapeutic applications. Recent studies have explored its role in drug delivery systems, skincare formulations, and as a bioactive compound in various biomedical contexts. This research brief synthesizes the latest findings on Behenyl Arachidonate, highlighting its mechanisms of action, efficacy, and future directions for research and development.

One of the most promising applications of Behenyl Arachidonate is in the development of advanced drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated that Behenyl Arachidonate-based nanoparticles exhibit enhanced stability and bioavailability, making them ideal carriers for hydrophobic drugs. The study utilized in vitro and in vivo models to show that these nanoparticles significantly improved the delivery of anticancer agents to tumor sites, reducing systemic toxicity and increasing therapeutic efficacy. The unique lipid composition of Behenyl Arachidonate was found to facilitate membrane fusion, thereby enhancing cellular uptake and drug release kinetics.

In the realm of dermatology and skincare, Behenyl Arachidonate has been investigated for its moisturizing and anti-inflammatory properties. A recent clinical trial reported in the International Journal of Cosmetic Science revealed that formulations containing Behenyl Arachidonate significantly improved skin hydration and barrier function in participants with dry and sensitive skin. The compound's ability to modulate lipid synthesis and reduce transepidermal water loss was attributed to its structural similarity to endogenous skin lipids. These findings suggest that Behenyl Arachidonate could be a valuable ingredient in next-generation skincare products targeting conditions such as eczema and psoriasis.

Beyond its applications in drug delivery and skincare, Behenyl Arachidonate has also shown potential as a bioactive compound in metabolic and inflammatory disorders. A preclinical study published in Biochimica et Biophysica Acta explored its effects on arachidonic acid metabolism pathways, revealing that Behenyl Arachidonate can modulate the production of pro-inflammatory eicosanoids. This modulation was associated with reduced inflammation in animal models of arthritis, suggesting a possible therapeutic role in chronic inflammatory diseases. However, further research is needed to elucidate the precise molecular mechanisms and assess the compound's safety profile in humans.

Despite these promising findings, challenges remain in the widespread adoption of Behenyl Arachidonate. Issues such as scalability of synthesis, long-term stability, and regulatory approval must be addressed to fully realize its potential. Recent advances in synthetic chemistry, including the development of more efficient catalytic processes for esterification, have begun to tackle some of these challenges. Additionally, ongoing pharmacokinetic and toxicological studies are expected to provide critical data for regulatory submissions and clinical translation.

In conclusion, Behenyl Arachidonate (1613724-41-6) represents a versatile and promising compound with diverse applications in chemical biology and medicine. Its unique properties make it a valuable candidate for drug delivery, skincare, and therapeutic interventions. As research continues to uncover its full potential, interdisciplinary collaboration among chemists, biologists, and clinicians will be essential to overcome existing challenges and bring innovative solutions to market. Future studies should focus on optimizing formulations, expanding clinical trials, and exploring novel applications in emerging fields such as personalized medicine and regenerative therapies.